Cas no 1806709-02-3 (4-Hydrazinyl-3-methoxymandelic acid)

• Product Name: 4-Hydrazinyl-3-methoxymandelic acid
• CAS No: 1806709-02-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 4940311
• Update Time: 2025-06-09

4-Hydrazinyl-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-3-methoxymandelic acid

• Inchi： 1S/C9H12N2O4/c1-15-7-4-5(8(12)9(13)14)2-3-6(7)11-10/h2-4,8,11-12H,10H2,1H3,(H,13,14)
• InChI Key： ILZPJGNFSRBBTA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)O)NN

Computed Properties

• Exact Mass: 212.07970687 g/mol
• Monoisotopic Mass: 212.07970687 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 105
• Molecular Weight: 212.20

Additional information on 4-Hydrazinyl-3-methoxymandelic acid

4-Hydrazinyl-3-methoxymandelic Acid (CAS No. 1806709-02-3): An Emerging Compound in Medicinal Chemistry

4-Hydrazinyl-3-methoxymandelic acid (CAS No. 1806709-02-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its hydrazinyl and methoxy functionalities, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The chemical structure of 4-hydrazinyl-3-methoxymandelic acid consists of a benzene ring substituted with a hydrazinyl group at the 4-position and a methoxy group at the 3-position. The presence of these functional groups imparts distinct chemical properties that make it an intriguing candidate for various biological studies. The hydrazinyl moiety, known for its reactivity and ability to form stable complexes with metal ions, has been explored for its potential in developing new therapeutic agents. Meanwhile, the methoxy group contributes to the compound's lipophilicity and can influence its bioavailability and metabolic stability.

Recent studies have highlighted the potential of 4-hydrazinyl-3-methoxymandelic acid in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-hydrazinyl-3-methoxymandelic acid has also shown potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings suggest that 4-hydrazinyl-3-methoxymandelic acid could be developed into a novel anticancer drug with broad-spectrum activity.

In addition to its therapeutic applications, 4-hydrazinyl-3-methoxymandelic acid has also been investigated for its use as a chemical probe in biological research. Its ability to form stable complexes with metal ions makes it an attractive tool for studying metalloenzymes and metalloproteins. For instance, researchers have used this compound to investigate the role of metal ions in enzyme catalysis and protein folding, providing valuable insights into these fundamental biological processes.

The synthesis of 4-hydrazinyl-3-methoxymandelic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels suitable for both research and pharmaceutical applications. One common synthetic route involves the reaction of 3-methoxybenzaldehyde with hydrazine hydrate followed by subsequent derivatization steps to introduce additional functional groups if needed. This robust synthetic protocol allows for easy scale-up and modification, facilitating further exploration of the compound's properties.

In conclusion, 4-hydrazinyl-3-methoxymandelic acid (CAS No. 1806709-02-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new aspects of its mechanism of action and therapeutic potential, positioning it as a valuable asset in the quest for novel treatments for various diseases.